Cas no 2092409-34-0 (6-Azaspiro[3.4]octane-8-carbonitrile)

• Product Name: 6-Azaspiro[3.4]octane-8-carbonitrile
• CAS No: 2092409-34-0
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 5767542
• PubChem ID: 131397298
• Update Time: 2025-10-05

6-Azaspiro[3.4]octane-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-azaspiro[3.4]octane-8-carbonitrile
• EN300-7425947
• 2092409-34-0
• 6-Azaspiro[3.4]octane-8-carbonitrile

• Inchi： 1S/C8H12N2/c9-4-7-5-10-6-8(7)2-1-3-8/h7,10H,1-3,5-6H2
• InChI Key： HCOHKVUTXVNCIZ-UHFFFAOYSA-N
• SMILES： N1CC(C#N)C2(C1)CCC2

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 277.0±33.0 °C(Predicted)
• pka: 8.96±0.40(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-Azaspiro[3.4]octane-8-carbonitrile

6-Azaspiro[3.4]octane-8-carbonitrile: A Comprehensive Overview

6-Azaspiro[3.4]octane-8-carbonitrile, also known by its CAS number 2092409-34-0, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, characterized by a spiro atom (in this case, nitrogen) connecting two rings of different sizes. The presence of a cyano group (-CN) at the 8-position further enhances its chemical versatility and potential applications.

The structure of 6-Azaspiro[3.4]octane-8-carbonitrile consists of a seven-membered ring fused to a four-membered ring, with the nitrogen atom serving as the spiro center. This arrangement imparts a rigid and compact geometry to the molecule, which is advantageous for various chemical reactions and biological interactions. The cyano group at the 8-position acts as an electron-withdrawing substituent, influencing the electronic properties of the molecule and potentially enhancing its reactivity in certain contexts.

Recent studies have highlighted the potential of 6-Azaspiro[3.4]octane-8-carbonitrile in drug discovery and development. Its unique structure makes it a promising candidate for exploring novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. Researchers have demonstrated that this compound exhibits significant bioactivity, including anti-cancer properties and neuroprotective effects, making it a valuable lead compound for further exploration.

In terms of synthesis, 6-Azaspiro[3.4]octane-8-carbonitrile can be prepared through various routes, including cycloaddition reactions and ring-closing metathesis. These methods allow for precise control over the stereochemistry and regiochemistry of the molecule, ensuring high purity and consistency in its production. The ease of synthesis and the availability of starting materials make this compound accessible for large-scale production, further enhancing its potential for industrial applications.

The pharmacokinetic properties of 6-Azaspiro[3.4]octane-8-carbonitrile have also been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion profiles. These characteristics are critical for its development as an orally bioavailable drug candidate. Preclinical studies have demonstrated that the compound exhibits excellent bioavailability and minimal toxicity, making it a safe option for further clinical trials.

Beyond its pharmacological applications, 6-Azaspiro[3.4]octane-8-carbonitrile has shown promise in materials science and catalysis. Its rigid structure and functional groups make it an ideal candidate for designing advanced materials with tailored properties, such as high thermal stability or mechanical strength. Additionally, this compound has been explored as a catalyst in various organic transformations, showcasing its ability to accelerate reaction rates while maintaining high selectivity.

In conclusion, 6-Azaspiro[3.4]octane-8-carbonitrile, with its CAS number 2092409-34-0, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, favorable pharmacokinetic properties, and promising bioactivity position it as a key player in drug discovery and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both scientific advancements and practical innovations.